Cas no 24382-05-6 (1,3-Benzodioxole, 5-phenyl-)

1,3-Benzodioxole, 5-phenyl- structure
1,3-Benzodioxole, 5-phenyl- structure
Product Name:1,3-Benzodioxole, 5-phenyl-
CAS No:24382-05-6
MF:C13H10O2
MW:198.217303752899
CID:1417071
PubChem ID:15486596
Update Time:2025-04-20

1,3-Benzodioxole, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-phenyl-
    • 5-phenyl-1,3-benzodioxole
    • AKOS006320849
    • 24382-05-6
    • SCHEMBL404584
    • 5-Phenyl-2H-1,3-benzodioxole
    • DTXSID10573230
    • Inchi: 1S/C13H10O2/c1-2-4-10(5-3-1)11-6-7-12-13(8-11)15-9-14-12/h1-8H,9H2
    • InChI Key: UXRKFHHUQLJTPC-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C3C=CC=CC=3)=CC1=2

Computed Properties

  • Exact Mass: 198.0681
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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